Cas no 2248403-31-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate
• CAS No: 2248403-31-6
• MF: C₂₁H₁₄N₂O₅
• MW: 374.34626531601
• CID: 5911446
• PubChem ID: 165731512
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate
• 2248403-31-6
• EN300-6522748

• Inchi： 1S/C21H14N2O5/c24-19-17-5-1-2-6-18(17)20(25)23(19)28-21(26)15-7-9-16(10-8-15)27-13-14-4-3-11-22-12-14/h1-12H,13H2
• InChI Key： DNAYSWZAQNXEKD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OCC1C=NC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 374.09027155g/mol
• Monoisotopic Mass: 374.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate (CAS No. 2248403-31-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate, identified by its CAS number 2248403-31-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a dioxo group and a pyridin-3-ylmethoxy substituent, has garnered attention for its potential applications in pharmaceutical research and development. The combination of an isoindole core with a benzoate moiety suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to interact with biological targets in sophisticated ways. The 1,3-dioxo group in this compound introduces electrophilic characteristics, which can be exploited for covalent binding to biological targets, enhancing drug efficacy. Meanwhile, the pyridin-3-ylmethoxy substituent adds a layer of lipophilicity and electronic modulation, which can influence the compound's solubility and metabolic stability. These features make it an attractive scaffold for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) has become a focal point. The unique structural motifs present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(pyridin-3-yl)methoxy]benzoate suggest its potential as a PPI modulator. Specifically, the isoindole core is known to exhibit binding affinity to various biological receptors and enzymes, making it a versatile platform for drug discovery. Furthermore, the presence of the dioxo group enhances its ability to engage in hydrogen bonding interactions, which is crucial for achieving high specificity in binding to biological targets.

One of the most exciting aspects of this compound is its potential in oncology research. Emerging evidence suggests that isoindole derivatives can interfere with critical signaling pathways involved in cancer cell proliferation and survival. The 1,3-dioxo group's ability to form stable complexes with nucleophiles could be leveraged to develop inhibitors targeting kinases and other enzymes overexpressed in tumor cells. Additionally, the pyridin-3-ylmethoxy moiety may contribute to improved pharmacokinetic properties by enhancing membrane permeability and reducing metabolic degradation.

Another area where this compound shows promise is in neurodegenerative diseases. The intricate interplay between the dioxo, isoindole, and pyridinylmethoxy groups may enable it to interact with neuroreceptors and ion channels implicated in conditions such as Alzheimer's and Parkinson's disease. Preliminary computational studies have suggested that analogs of this compound could modulate neurotransmitter release or inhibit aberrant protein aggregation associated with these disorders. These findings underscore the need for further experimental validation but highlight the compound's potential as a therapeutic candidate.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[pyridin-3-yl)methoxy]benzoate presents both challenges and opportunities for synthetic chemists. The construction of the dioxo bridge requires precise control over reaction conditions to avoid unwanted side products. Similarly, introducing the pyridinylmethoxy group necessitates careful selection of protecting groups and coupling reagents to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently, paving the way for rapid exploration of their pharmacological properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 4-[pyridin_3_yl)methoxy]benzoate (CAS No. 2248403_31_6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a valuable tool for investigating diverse biological pathways and may lead to breakthroughs in treating challenging diseases such as cancer and neurodegenerative disorders. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.